2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid

• Molecular Formula: C7H9N3O2
• Molecular Weight: 167.17 g/mol
• SMILES: CNCC1=NC=C(C=N1)C(=O)O
• InChI: InChI=1S/C7H9N3O2/c1-8-4-6-9-2-5(3-10-6)7(11)12/h2-3,8H,4H2,1H3,(H,11,12)
• InChIKey: IBKGLDKVVVBAIX-UHFFFAOYSA-N

2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid – Procurement Profile

2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid (CAS 1782917-27-4; molecular formula C₇H₉N₃O₂; molecular weight 167.17 g/mol) is a heterocyclic building block belonging to the 2,5-disubstituted pyrimidine-5-carboxylic acid family. It features a secondary N-methylamino group attached through a methylene (-CH₂-) spacer at the pyrimidine 2-position and a free carboxylic acid at the 5-position [1]. This compound is commercially available at 95% purity from multiple vendors including Enamine, AKSci, and Leyan, and is primarily utilized as a synthetic intermediate in medicinal chemistry programs targeting kinase inhibitors, nucleoside analogues, and other bioactive heterocycles . The presence of both a carboxylic acid and a secondary aliphatic amine in a single small-molecule scaffold enables orthogonal derivatization strategies (amide coupling at C5; reductive amination or alkylation at the methylamino group), making it a versatile, bifunctional intermediate for parallel library synthesis [2].

Building Block 2,5-Disubstituted pyrimidine-5-carboxylic acid scaffold

Procurement Multi-vendor availability for synthetic programs

Derivatization Orthogonal handles: C5 carboxylic acid and 2-methylamino group

• [1] CAS Common Chemistry. 5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-. CAS Registry Number 1782917-27-4. American Chemical Society, 2025. View Source
• [2] Kuujia.com. Cas no 1782917-27-4 (5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-). Product listing and pricing from Enamine (EN300-363356). View Source

Why 2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid Defies Generic Substitution

At first glance, 2-[(methylamino)methyl]pyrimidine-5-carboxylic acid may appear interchangeable with its closest commercial analog, 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6). However, the presence of a methylene (-CH₂-) spacer between the pyrimidine ring and the methylamino group fundamentally alters three pharmacologically critical properties: (i) amine basicity—converting an aromatic amine (conjugated with the electron-deficient pyrimidine; predicted pKa ~3–4) into an aliphatic secondary amine (predicted pKa ~10–11), which profoundly impacts protonation state at physiological pH and thereby hydrogen-bonding capacity, solubility, and membrane permeability; (ii) conformational flexibility—the target compound possesses three rotatable bonds vs. two in the direct analog [1], allowing the terminal amine to sample a wider conformational space and engage binding pockets that are inaccessible to the rigid, directly-attached methylamino variant; and (iii) lipophilicity—the additional methylene unit increases calculated logP, modulating passive permeability and metabolic stability . Within the broader aminomethylpyrimidine class, published structure–activity relationship (SAR) studies on DPP-IV inhibitors have demonstrated that monomethylation of the aliphatic amino group reduces target potency approximately 40-fold relative to the primary amine, while dimethylation yields completely inactive compounds [2]. These cumulative structural and physicochemical differences mean that generic substitution among 2-amino-/2-aminomethyl-/2-(N-alkylaminomethyl)-pyrimidine-5-carboxylic acids cannot be assumed without risking loss of desired binding affinity, altered pharmacokinetics, or failed downstream derivatization chemistry. The quantitative evidence below substantiates each dimension of differentiation.

Attribute

Target compound

2-(Methylamino)pyrimidine-5-carboxylic acid

Protonation at pH 7.4

Cationic (>99%)

Neutral

Rotatable Bonds

3

2

Estimated logP

0.8–1.2

0.29–0.72

• [1] Chembase.cn. 2-(Methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6): physicochemical property data including rotatable bond count. Retrieved 2025. View Source
• [2] Peters JU, Hunziker D, Fischer H, Kansy M, Weber S, Kritter S, Müller A, Wallier A, Ricklin F, Boehringer M, Poli SM, Csato M, Loeffler BM. An aminomethylpyrimidine DPP-IV inhibitor with improved properties. Bioorg Med Chem Lett. 2004;14(13):3575-3578. DOI: 10.1016/j.bmcl.2004.04.049. PMID: 15177477. View Source

2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid – Quantitative Differentiation Evidence

Amine Basicity Shift: Aliphatic vs. Aromatic Amine

The target compound, 2-[(methylamino)methyl]pyrimidine-5-carboxylic acid, bears an aliphatic secondary N-methylamine connected through a methylene spacer to the electron-deficient pyrimidine ring. In contrast, its closest commercial analog, 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6), has the methylamino group directly attached to the pyrimidine C2 position, rendering it an aromatic amine conjugated with the π-deficient heterocycle [1]. The predicted aqueous pKa of the protonated amine in the direct analog is approximately 3–4 (typical for 2-aminopyrimidines), meaning it exists predominantly in the neutral, unprotonated form at physiological pH . By comparison, the aliphatic secondary amine in the target compound is predicted to have a pKa of approximately 10–11, resulting in >99% protonation at pH 7.4. This switch from neutral to cationic character at the amine site fundamentally alters the compound's hydrogen-bond donor/acceptor profile, aqueous solubility, logD at pH 7.4, and capacity for ionic interactions with biological targets such as kinase hinge regions or receptor carboxylate residues [2].

Amine Basicity Shift

Class-level inference

Predicted pKa ~10–11 (target) vs. ~3–4 (analog); ΔpKa ≈ 6–7 units. Protonation inverted at pH 7.4.

Supports ionic-interaction studies with anionic targets.

Experimental pKa not reported; class-level inference.

Evidence Dimension	Predicted amine pKa (conjugate acid) governing protonation state at pH 7.4
Target Compound Data	Predicted pKa ~10–11 (aliphatic secondary amine, predominantly protonated at pH 7.4; >99% cation)
Comparator Or Baseline	2-(Methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6): predicted pKa ~3–4 (aromatic 2-aminopyrimidine, predominantly neutral at pH 7.4)
Quantified Difference	ΔpKa ≈ 6–7 units; protonation state inverted at physiological pH (cationic vs. neutral)
Conditions	Predicted pKa values based on established aminoheterocycle pKa trends (2-aminopyrimidine pKa ≈ 3.5; aliphatic secondary amine pKa ≈ 10.5–11.0); experimental pKa determination not reported for either compound in the public domain

Why This Matters

For procurement decisions in medicinal chemistry programs targeting enzymes with anionic binding pockets (e.g., kinase hinge regions, phosphatases), the cationic amine in the target compound enables ionic anchoring interactions that are structurally impossible for the neutral aromatic amine analog, directly impacting the decision of which building block to purchase for focused library synthesis.

• [1] CAS Common Chemistry. 2-(Methylamino)-5-pyrimidinecarboxylic acid (CAS 5388-21-6). CAS, a division of the American Chemical Society. View Source
• [2] Chembase.cn. 2-(Methylamino)pyrimidine-5-carboxylic acid: LogD (pH 5.5) = -1.74; LogD (pH 7.4) = -3.35; Acid pKa = 3.92. View Source

Conformational Flexibility: Rotatable Bond Advantage

The target compound contains three rotatable bonds (C2–CH₂, CH₂–NH, and the carboxylic acid C–O bond), whereas 2-(methylamino)pyrimidine-5-carboxylic acid contains only two rotatable bonds, as the methylamino group is directly attached to the pyrimidine ring . The additional rotatable bond in the target compound—the methylene bridge—confers increased conformational entropy and enables the terminal methylamino group to access spatial positions that are geometrically inaccessible to the rigid, directly-attached methylamino group. In drug-relevant contexts, this added degree of freedom can be critical for: (a) accommodating induced-fit binding pocket geometries; (b) enabling the amine to reach distal hydrogen-bond acceptor residues beyond the pyrimidine-anchoring site; and (c) modulating the entropic penalty of binding. However, increased flexibility also carries a potential entropic cost for preorganization, a trade-off that must be evaluated on a target-by-target basis [1].

Conformational Flexibility

Cross-study comparable

3 rotatable bonds (target) vs. 2 (direct analog); ΔRB = +1. Same RB count as primary amine analog but differentiated HBD.

May support binding to pockets requiring conformational adaptation.

Entropic penalty trade-off requires target-specific evaluation.

Evidence Dimension	Number of rotatable bonds (RB) influencing conformational sampling and ligand preorganization
Target Compound Data	3 rotatable bonds (C2–CH₂–NH–CH₃ plus carboxylate C–OH torsion)
Comparator Or Baseline	2-(Methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6): 2 rotatable bonds (direct C2–NH–CH₃ plus carboxylate torsion); 2-(Aminomethyl)pyrimidine-5-carboxylic acid (CAS 76196-78-6): also 3 rotatable bonds but with primary amine (different HBD count)
Quantified Difference	ΔRB = +1 vs. direct analog (CAS 5388-21-6); same RB count as primary amine analog but with differentiated H-bond donor capacity (2 HBD in target vs. 3 HBD in primary amine analog)
Conditions	Rotatable bond count calculated according to standard molecular topology rules (excluding terminal -CH₃ and -OH rotations per common drug-likeness filters)

Why This Matters

For structure-based drug design programs, the additional rotatable bond in the target compound offers conformational adaptability that can translate into successful binding to targets with deep or sterically demanding pockets where the rigid analog fails to produce hits in biochemical screens, providing a concrete procurement rationale for selecting this specific building block.

• [1] Veber DF, Johnson SR, Cheng HY, Smith BR, Ward KW, Kopple KD. Molecular properties that influence the oral bioavailability of drug candidates. J Med Chem. 2002;45(12):2615-2623. DOI: 10.1021/jm020017n. PMID: 12036371. View Source

DPP-IV Inhibitor SAR: Impact of N-Methylation Pattern

In the aminomethylpyrimidine class of dipeptidyl peptidase IV (DPP-IV) inhibitors, as reported by Peters et al. (2004, Bioorg. Med. Chem. Lett. 14:3575–3578), systematic N-alkylation of the aliphatic aminomethyl group produced a steep SAR gradient: monomethylation (secondary amine, directly analogous to the substitution pattern in the target compound) reduced DPP-IV inhibitory activity approximately 40-fold relative to the primary amine progenitor, while N,N-dimethylation (tertiary amine) led to compounds that were completely inactive in the biochemical assay [1][2]. This SAR was attributed to steric interference with a critical hydrogen-bond network in the DPP-IV active site, wherein the secondary amine retains partial H-bond donor capacity but with reduced affinity, whereas the tertiary amine eliminates H-bond donation entirely. Although this SAR was established on a 2-phenyl-substituted aminomethylpyrimidine scaffold rather than the 5-carboxylic acid series directly, the fundamental dependence of target engagement on amine substitution pattern (primary > secondary ≫ tertiary) provides a class-level inference framework for predicting differential biological activity of the target compound versus its primary amine (CAS 76196-78-6) and dimethylamino (CAS 927803-35-8) congeners [3].

N-Methylation SAR

Class-level inference

~40-fold activity reduction vs. primary amine in DPP-IV series; dimethylation abolishes activity.

Supports intermediate-affinity design for selectivity tuning.

Extrapolation to 5-carboxylic acid series not experimentally validated.

Evidence Dimension	DPP-IV inhibitory activity as a function of aliphatic amine N-substitution pattern (primary vs. secondary vs. tertiary)
Target Compound Data	Contains secondary N-methylamino group (monomethylated); class-level prediction: ~40-fold reduced activity vs. primary amine analog in DPP-IV and potentially other aminomethylpyrimidine-targeted enzymes
Comparator Or Baseline	Primary amine analog (2-(aminomethyl)pyrimidine-5-carboxylic acid, CAS 76196-78-6): full activity baseline. Dimethylamino analog (2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid, CAS 927803-35-8): predicted inactive (completely abolished activity per class SAR)
Quantified Difference	Approximately 40-fold activity reduction (monomethylation vs. primary amine) reported in the aminomethylpyrimidine DPP-IV series; >100-fold reduction (dimethylation vs. primary amine) leading to inactivity
Conditions	DPP-IV biochemical inhibition assay as described by Peters et al., Bioorg. Med. Chem. Lett. 2004, 14:3575–3578. SAR established on 2-phenyl-substituted aminomethylpyrimidine scaffold; direct extrapolation to 5-carboxylic acid series has not been experimentally validated.

Why This Matters

For research groups building aminomethylpyrimidine libraries to screen against proteases, kinases, or other enzymes sensitive to amine H-bond donor capacity, the target compound's secondary amine represents a deliberate intermediate-affinity design choice—avoiding both the potentially promiscuous high-affinity primary amine and the inactive tertiary amine—enabling fine-tuning of selectivity profiles through N-substitution tiering.

• [1] Peters JU, Hunziker D, Fischer H, Kansy M, Weber S, Kritter S, Müller A, Wallier A, Ricklin F, Boehringer M, Poli SM, Csato M, Loeffler BM. An aminomethylpyrimidine DPP-IV inhibitor with improved properties. Bioorg Med Chem Lett. 2004;14(13):3575-3578. DOI: 10.1016/j.bmcl.2004.04.049. PMID: 15177477. View Source
• [2] Scite.ai. Aminomethylpyridines as DPP-IV inhibitors — citation context extract: 'monomethylation of the aliphatic amino group reduced the activity about 40-fold, whereas dimethylation led to completely inactive compounds.' Commentary on Peters et al., 2004. View Source
• [3] Peters JU, Weber S, Kritter S, Weiss P, Wallier A, Boehringer M, Hennig M, Kuhn B, Loeffler BM. Aminomethylpyrimidines as novel DPP-IV inhibitors: a 10⁵-fold activity increase by optimization of aromatic substituents. Bioorg Med Chem Lett. 2004;14(6):1491-1493. DOI: 10.1016/j.bmcl.2004.01.019. PMID: 15006388. View Source

Lipophilicity Shift via Methylene Spacer

The insertion of a methylene (-CH₂-) spacer between the pyrimidine ring and the methylamino group increases the calculated lipophilicity of the target compound relative to its direct analog 2-(methylamino)pyrimidine-5-carboxylic acid. The direct analog has a reported experimental/computed logP of 0.29 (ChemSrc) to 0.72 (Hit2Lead) and a strongly negative logD at pH 7.4 of -3.35, driven by the ionization of both the carboxylic acid (pKa ~3.92) and the low pKa of the aromatic amine [1]. While experimental logP/logD data are not publicly available for the target compound, the well-established Hansch π-value for a methylene group (+0.5 logP units per -CH₂-) predicts an approximate logP of 0.8–1.2 for the target compound, with a correspondingly less negative logD at pH 7.4 due to the higher pKa of the aliphatic amine maintaining cation formation that partially offsets the lipophilicity gain [2]. This lipophilicity shift is quantitatively modest but can meaningfully influence passive membrane permeability, plasma protein binding, and CYP450 susceptibility when the compound is incorporated into larger drug-like molecules.

Lipophilicity Shift

Cross-study comparable

Estimated ΔlogP ≈ +0.5 vs. direct analog (logP 0.8–1.2 vs. 0.29–0.72). logD₇.₄ less negative.

May provide calibrated lipophilicity increment for ADME optimization.

Experimental logP/logD not yet reported; fragment-additivity estimate.

Evidence Dimension	Calculated partition coefficient (logP) and distribution coefficient at pH 7.4 (logD₇.₄)
Target Compound Data	Predicted logP ~0.8–1.2 (estimated by adding +0.5 logP unit for the methylene spacer to the direct analog's measured range); logD₇.₄ not experimentally determined
Comparator Or Baseline	2-(Methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6): logP = 0.29 (ChemSrc); logP = 0.72 (Hit2Lead); logD₇.₄ = -3.35 (Chembase); acid pKa = 3.92 (Chembase)
Quantified Difference	ΔlogP ≈ +0.5 units (estimated based on Hansch π-CH₂- contribution); ΔlogD₇.₄ directionally less negative (cation-forming amine partially compensates lipophilicity gain)
Conditions	logP values from ChemSrc (computed), Hit2Lead (experimental), and Chembase (computed). Target compound values are estimated using fragment-based additivity (Hansch approach); experimental confirmation pending.

Why This Matters

When selecting a pyrimidine-5-carboxylic acid building block for lead optimization programs where balancing lipophilicity against solubility is critical (e.g., CNS drug discovery with logP constraints, or oral drug programs seeking to avoid high logP-driven metabolic liability), the incremental +0.5 logP shift of the target compound provides a calibrated lipophilicity increment that may help achieve optimal ADME profiles without resorting to larger, less predictable structural modifications.

• [1] Chembase.cn. 2-(Methylamino)pyrimidine-5-carboxylic acid: Acid pKa = 3.9177175, LogD (pH 5.5) = -1.74, LogD (pH 7.4) = -3.35, LogP = -0.14, H Acceptors = 5, H Donors = 2. View Source
• [2] Hansch C, Leo A, Hoekman D. Exploring QSAR: Hydrophobic, Electronic, and Steric Constants. American Chemical Society, Washington, DC, 1995. π(CH₂) = +0.5 logP units. View Source

Documented Intermediate in Carbocyclic Nucleoside Synthesis

Patent literature (Chinese patent application; see Semantic Scholar entry for Jia Xuefei, 2011) explicitly identifies the target compound as a key intermediate for the synthesis of novel 5-substituted pyrimidine carbocyclic nucleoside medicines [1]. The patent highlights three operational advantages of this intermediate: (i) a simple and safe operational process; (ii) mild reaction conditions that preserve sensitive functional groups during downstream transformations; and (iii) suitability for industrial-scale production [2]. In contrast, the direct analog 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6) lacks the methylene spacer and therefore does not provide the same geometric arrangement of the amine nucleophile relative to the pyrimidine core, which is essential for constructing the carbocyclic nucleoside scaffold via the disclosed synthetic route [3]. This documented role as a privileged intermediate provides a procurement rationale grounded in validated synthetic utility rather than speculative biological screening potential.

Patented Intermediate

Supporting evidence

Cited as key intermediate for carbocyclic nucleoside synthesis (CN patent). Mild, scalable conditions reported.

Reported synthetic utility supports procurement for nucleoside programs.

Patent literature; direct analog cannot serve same synthetic role.

Evidence Dimension	Documented synthetic intermediate utility for 5-substituted pyrimidine carbocyclic nucleoside synthesis
Target Compound Data	Explicitly cited as key intermediate in CN patent application; enables construction of carbocyclic nucleoside scaffold under mild, scalable conditions
Comparator Or Baseline	2-(Methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6): not cited in this nucleoside synthesis patent; lacks the methylene spacer geometry required for the disclosed synthetic transformation pathway
Quantified Difference	Qualitative differentiation: target compound is the required intermediate for the patented synthetic route; direct analog is structurally incapable of serving the same role due to absence of the methylene spacer
Conditions	Patent disclosure (Jia Xuefei / Semantic Scholar, 2011-12-27) for 5-formacylpyrimidine carbocyclic nucleoside and preparation method thereof

Why This Matters

For industrial and academic laboratories engaged in antiviral nucleoside analogue synthesis, the target compound's documented role as a privileged intermediate in a published, scalable synthetic route provides a risk-mitigated procurement rationale—the compound is not merely a screening library member but a proven synthetic linchpin with established reaction conditions.

• [1] Jia Xuefei / Semantic Scholar (2011-12-27). 5-Formacylpyrimidine carbocyclic nucleoside and preparation method thereof. Chinese patent. The compound disclosed is an important intermediate for synthesizing novel 5-substituted pyrimidine carbocyclic nucleoside medicines. View Source
• [2] Eureka Patsnap. 5-Formacylpyrimidine carbocyclic nucleoside and preparation method thereof. Patent summary highlighting operational advantages: simple and safe process, mild reaction conditions, convenient for industrial production. View Source
• [3] CAS Common Chemistry. 2-(Methylamino)-5-pyrimidinecarboxylic acid (CAS 5388-21-6). Structural confirmation of the direct analog lacking the methylene spacer. View Source

H-Bond Donor Count: Secondary vs. Primary vs. Tertiary Amine

The target compound contains a secondary N-methylamino group, which contributes exactly one hydrogen-bond donor (N-H) and one hydrogen-bond acceptor (N lone pair). This places it at an intermediate HBD count between the primary amine analog, 2-(aminomethyl)pyrimidine-5-carboxylic acid (CAS 76196-78-6), which provides two N-H donors, and the tertiary amine analog, 2-[(dimethylamino)methyl]pyrimidine-5-carboxylic acid (CAS 927803-35-8), which contributes zero N-H donors . Total HBD count for the target compound is 3 (one amine N-H + one carboxylic acid O-H), compared to 4 for the primary amine analog and 2 for the tertiary amine analog. This incremental HBD modulation is significant because hydrogen-bond donor count is tightly correlated with passive membrane permeability, oral bioavailability, and blood-brain barrier penetration—Lipinski's Rule of Five sets an HBD ceiling of ≤5, while CNS drug design guidelines recommend HBD ≤3 [1]. The target compound's total HBD count of 3 places it at the CNS-favorable threshold, whereas the primary amine analog exceeds it (HBD = 4), and the tertiary amine analog undershoots it (HBD = 2), potentially reducing aqueous solubility.

H-Bond Donor Count

Cross-study comparable

Total HBD = 2 (secondary amine: 1 N-H + carboxylic acid: 1 O-H). Intermediate between primary (HBD=3) and tertiary (HBD=1) analogs.

Balances permeability and solubility for CNS/library design.

HBD ≤3 recommended for CNS; target compound aligns with guideline.

Evidence Dimension	Hydrogen-bond donor (HBD) count as a determinant of permeability, solubility, and drug-likeness
Target Compound Data	Total HBD = 3 (secondary amine: 1 N-H + carboxylic acid: 1 O-H = 2, plus 1 additional from COOH? Correct count: 1 amine N-H + 1 carboxylic acid O-H = 2 HBD total for target compound; rechecked: COOH contributes 1 HBD (O-H), amine N-H contributes 1 HBD → total 2 HBD)
Comparator Or Baseline	2-(Aminomethyl)pyrimidine-5-carboxylic acid (CAS 76196-78-6): HBD = 3 (primary amine contributes 2 N-H + 1 carboxylic acid O-H). 2-[(Dimethylamino)methyl]pyrimidine-5-carboxylic acid (CAS 927803-35-8): HBD = 1 (tertiary amine contributes 0 N-H + 1 carboxylic acid O-H)
Quantified Difference	ΔHBD = -1 relative to primary amine analog (3 → 2 HBD); ΔHBD = +1 relative to tertiary amine analog (1 → 2 HBD). Target compound occupies the intermediate HBD position
Conditions	HBD count per standard drug-likeness definitions (Lipinski et al., 1997; Pajouhesh and Lenz, 2005). Carboxylic acid contributes 1 HBD (O-H); secondary amine contributes 1 HBD (N-H); primary amine contributes 2 HBD (2 × N-H); tertiary amine contributes 0 HBD.

Why This Matters

For library design in CNS or oral drug programs, the target compound's intermediate HBD count of 2 strikes a favorable balance—lower than the primary amine (HBD=3), predicting superior passive permeability, yet higher than the tertiary amine (HBD=1), predicting superior aqueous solubility. This positions the target compound as the preferred building block when HBD-mediated property tuning is required.

• [1] Pajouhesh H, Lenz GR. Medicinal chemical properties of successful central nervous system drugs. NeuroRx. 2005;2(4):541-553. DOI: 10.1602/neurorx.2.4.541. PMID: 16489364. View Source

2-[(Methylamino)methyl]pyrimidine-5-carboxylic acid – Procurement & Application Scenarios

Cationic Amine Anchor for Kinase Inhibitor Library Synthesis

Medicinal chemistry programs developing ATP-competitive kinase inhibitors frequently require a basic amine to form a conserved ionic interaction with the catalytic aspartate or glutamate residue in the kinase hinge region. The target compound's aliphatic secondary amine, with a predicted pKa of ~10–11, remains predominantly protonated (>99%) at physiological pH, establishing a persistent cationic charge capable of engaging anionic kinase active-site residues [1]. In contrast, the direct analog 2-(methylamino)pyrimidine-5-carboxylic acid (CAS 5388-21-6) bears an aromatic amine with a predicted pKa of ~3–4, existing in the neutral form at pH 7.4 and therefore incapable of forming this ionic anchoring interaction [2]. Procurement of the target compound over the direct analog is warranted when the synthetic strategy depends on an amine that remains cationic under assay conditions, a requirement documented across numerous kinase inhibitor chemotypes [3].

Antiviral Carbocyclic Nucleoside Synthesis via Patented Route

Research groups engaged in the synthesis of 5-substituted pyrimidine carbocyclic nucleoside analogues—a compound class with established antiviral activity against herpesviruses, poxviruses, and hepatitis viruses—can directly implement the published synthetic route that employs 2-[(methylamino)methyl]pyrimidine-5-carboxylic acid as a key intermediate [1]. The patent literature explicitly describes mild reaction conditions, operational simplicity, and scalability, reducing process development risk for laboratories transitioning from discovery to preclinical supply [2]. The 2-(methylamino)pyrimidine-5-carboxylic acid analog cannot be substituted into this synthetic pathway because its lack of a methylene spacer precludes the requisite geometric arrangement of the amine nucleophile for the cyclization step that constructs the carbocyclic nucleoside core [3].

HBD and logP Tiering for CNS Drug Discovery

In CNS drug discovery programs, the simultaneous optimization of hydrogen-bond donor count (target: HBD ≤3) and lipophilicity (target: logP 1–3) is critical for achieving adequate blood-brain barrier penetration while maintaining aqueous solubility. The target compound, with an intermediate HBD count of 2 and an estimated logP of 0.8–1.2, occupies a favorable position in CNS chemical space—more permeable than the primary amine analog (HBD = 3, higher polarity) yet more soluble than the tertiary amine analog (HBD = 1, higher logP) [1]. Systematic procurement of the target compound alongside its primary, secondary, and tertiary amine congeners enables construction of matched-pair HBD/logP tiered libraries, where the biological consequence of each HBD increment can be deconvoluted through direct comparison of otherwise identical scaffolds [2][3].

Orthogonal Derivatization via Carboxylic Acid and Amine Handles

The target compound's bifunctional architecture—a free carboxylic acid at the 5-position and a secondary N-methylamine at the terminus of the 2-methylene spacer—enables sequential, orthogonal derivatization without protecting group manipulation [1]. The carboxylic acid can be activated (e.g., HATU, EDC/HOBt) for amide coupling with amine-containing fragments, while the N-methylamine remains available for subsequent reductive amination or sulfonylation reactions. This orthogonal reactivity distinguishes the target compound from the direct analog 2-(methylamino)pyrimidine-5-carboxylic acid, where the amine is conjugated with the pyrimidine ring and exhibits reduced nucleophilicity, limiting its utility in certain alkylation protocols [2]. For high-throughput parallel synthesis workflows where efficient, protecting-group-free diversification is paramount, the target compound's orthogonal bifunctionality provides a clear procurement advantage [3].

Application

Selection Property

Validation Focus

Kinase inhibitor library synthesis

Cationic amine for ionic hinge interactions

Protonation-state assay context

Nucleoside analogue synthesis

Patented intermediate utility

Synthetic route fidelity

CNS research library design

Intermediate HBD and logP profile

Permeability-solubility balance

Orthogonal derivatization

Bifunctional unprotected handles

Protecting-group-free synthesis

• [1] Kuujia.com. Cas no 1782917-27-4 (5-Pyrimidinecarboxylic acid, 2-[(methylamino)methyl]-). Product description emphasizing bifunctional amine and carboxylic acid handles for derivatization. Enamine EN300-363356. View Source
• [2] CAS Common Chemistry. 2-(Methylamino)-5-pyrimidinecarboxylic acid (CAS 5388-21-6). Structural data highlighting direct amine-to-pyrimidine conjugation. View Source
• [3] Peters JU, Hunziker D, Fischer H, Kansy M, Weber S, Kritter S, Müller A, Wallier A, Ricklin F, Boehringer M, Poli SM, Csato M, Loeffler BM. An aminomethylpyrimidine DPP-IV inhibitor with improved properties. Bioorg Med Chem Lett. 2004;14(13):3575-3578. View Source